Cas no 897487-91-1 (7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole)
7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- [4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-nitrophenyl)methanone
- 7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole
-
- Inchi: 1S/C19H17ClN4O3S/c1-12-5-6-15(20)17-16(12)21-19(28-17)23-9-7-22(8-10-23)18(25)13-3-2-4-14(11-13)24(26)27/h2-6,11H,7-10H2,1H3
- InChI Key: VRLQPLVDYSRSBK-UHFFFAOYSA-N
- SMILES: C(N1CCN(C2=NC3=C(C)C=CC(Cl)=C3S2)CC1)(C1=CC=CC([N+]([O-])=O)=C1)=O
7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2609-2947-2μmol |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-5μmol |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-10μmol |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-20μmol |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-1mg |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-2mg |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-3mg |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-4mg |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-5mg |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2609-2947-10mg |
7-chloro-4-methyl-2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole |
897487-91-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole
Professional Introduction to 7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897487-91-1)
7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 897487-91-1, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural composition of this molecule, featuring a piperazine ring linked to a benzothiazole core and substituted with various functional groups, makes it a versatile candidate for further exploration in medicinal chemistry.
The< strong>7-chloro and 4-methyl substituents on the piperazine ring contribute to the compound's overall reactivity and potential interactions with biological targets. These groups are strategically positioned to enhance binding affinity and selectivity, which are crucial factors in drug design. The presence of the 3-nitrobenzoyl moiety further extends the compound's pharmacophoric features, enabling diverse pharmacological effects. This combination of structural elements makes 7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole a compelling subject for detailed study.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The benzothiazole scaffold is particularly well-studied due to its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into this scaffold has led to the discovery of several lead compounds that are currently undergoing preclinical and clinical evaluations. Among these, 7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole stands out as a promising candidate.
The< strong>piperazine ring in this compound is known for its ability to form stable hydrogen bonds with biological targets, which enhances its binding affinity. This feature is particularly important in the design of drugs targeting enzymes and receptors involved in various disease pathways. Additionally, the< strong>nitrobenzoyl group can participate in electron-rich reactions, potentially allowing for further derivatization and optimization of the molecule's pharmacological profile. These characteristics make 7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole a valuable asset in the drug discovery pipeline.
Recent studies have demonstrated the potential of this compound in modulating various biological pathways. For instance, preliminary in vitro assays have shown that it exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The< strong>7-chloro and< strong>4-methyl substituents are believed to play a crucial role in this activity by enhancing interactions with the target enzymes. Furthermore, the< strong>3-nitrobenzoyl group may contribute to the compound's ability to disrupt signaling pathways associated with tumor growth and metastasis.
The benzothiazole core of 7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-ylyl-l,3-benzothiazole is also known to possess significant antioxidant properties. This is attributed to its ability to scavenge free radicals and inhibit oxidative stress-induced damage. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Therefore, compounds with antioxidant activity are highly sought after for their potential therapeutic benefits. The presence of multiple functional groups in this molecule suggests that it may have multifaceted mechanisms of action beyond simple antioxidant effects.
In conclusion, 7-chloro-l-methyl-Z-(3-nitrobenzoylpiperazin-lyl)-l ,3-benzothiazole (CAS No.< strong>897487- 91- l) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of substituents and scaffolds makes it an attractive candidate for further research aimed at developing novel therapeutic agents. The ongoing studies into its pharmacological properties are expected to yield valuable insights into its mechanisms of action and potential clinical applications.
897487-91-1 (7-chloro-4-methyl-2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)